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Compound of Interest

Compound Name: Estriol-d3

Cat. No.: B15543763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Certificate of Analysis (CoA) is a critical document that ensures the quality, purity, and

identity of a reference standard. For a deuterated compound like Estriol-d3, this document

takes on added complexity, detailing not only chemical purity but also the extent and location of

isotopic labeling. This guide provides an in-depth explanation of a typical CoA for Estriol-d3,

offering insights into the data presented and the methodologies used to obtain it.

Product Information and Physical Properties
This section provides fundamental details about the Estriol-d3 standard.
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Parameter Specification

Product Name Estriol-d3

Catalogue Number E589503

CAS Number 79037-36-8[1]

Molecular Formula C₁₈H₂₁D₃O₃[1]

Molecular Weight 291.40 g/mol [2]

Appearance White to Off-White Solid

Solubility Soluble in Methanol, Ethanol, Acetonitrile

Storage -20°C, Protect from Light[3]

Analytical Data: Ensuring Identity and Purity
This core section of the CoA presents the quantitative results from various analytical tests

performed to confirm the identity, purity, and isotopic enrichment of Estriol-d3.

Identification
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Test Method Result Specification

¹H-NMR Spectroscopy
Nuclear Magnetic

Resonance
Conforms to Structure

The ¹H-NMR

spectrum is consistent

with the structure of

Estriol-d3.

Mass Spectrometry

(MS)

Electrospray

Ionization (ESI-MS)
Conforms to Structure

The mass spectrum

shows a parent ion

peak corresponding to

the molecular weight

of Estriol-d3.

Infrared (IR)

Spectroscopy

Fourier-Transform

Infrared (FTIR)
Conforms to Structure

The IR spectrum

displays characteristic

absorption bands for

the functional groups

present in Estriol-d3.

Purity and Impurities
Test Method Result Specification

Chromatographic

Purity
HPLC-UV (280 nm) 99.8% ≥ 98.0%

Isotopic Purity Mass Spectrometry 99.5%
≥ 98% Isotopic

Enrichment[4]

Water Content Karl Fischer Titration 0.15% ≤ 1.0%

Residual Solvents Headspace GC-MS
Meets USP <467>

requirements

Complies with USP

<467> limits for Class

2 and 3 solvents.

Experimental Protocols
Detailed methodologies are crucial for the replication and verification of the results presented in

the CoA.
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High-Performance Liquid Chromatography (HPLC) for
Purity

Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.

Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

Mobile Phase: A gradient of Acetonitrile (A) and Water (B). The gradient starts at 30% A,

increases to 80% A over 15 minutes, holds for 2 minutes, and then returns to initial

conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV at 280 nm.

Injection Volume: 10 µL.

Sample Preparation: The Estriol-d3 standard is accurately weighed and dissolved in

methanol to a final concentration of 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Instrumentation: Agilent 6545 Q-TOF LC/MS.

Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

Source Temperature: 325°C.

Gas Flow: 8 L/min.

Sheath Gas Temperature: 350°C.

Sheath Gas Flow: 11 L/min.

Capillary Voltage: 3500 V.

Fragmentor Voltage: 175 V.
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Data Acquisition: Full scan mode from m/z 100 to 500.

Sample Preparation: The sample solution from the HPLC purity analysis is directly infused

into the mass spectrometer. Isotopic purity is determined by comparing the peak intensities

of the deuterated and non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity

Instrumentation: Bruker Avance III HD 500 MHz NMR spectrometer.

Solvent: DMSO-d₆.

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

¹H-NMR: 16 scans, 2.65 s acquisition time, 1.0 s relaxation delay.

¹³C-NMR: 1024 scans, 1.0 s acquisition time, 2.0 s relaxation delay.

Sample Preparation: Approximately 5 mg of Estriol-d3 is dissolved in 0.7 mL of DMSO-d₆.

Karl Fischer Titration for Water Content
Instrumentation: Mettler Toledo C30S Coulometric Karl Fischer Titrator.

Reagent: Hydranal™-Coulomat AG.

Method: A known weight of the Estriol-d3 standard (approximately 50 mg) is accurately

transferred to the titration vessel containing the Karl Fischer reagent. The titration is

performed until the endpoint is reached, and the water content is calculated automatically.

The determination of water content is crucial as it can affect the stability and accurate

weighing of the standard.[5]

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) for Residual Solvents

Instrumentation: Agilent 7890B GC with a 5977A MSD and a 7697A Headspace Sampler.
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Column: DB-624, 30 m x 0.25 mm, 1.4 µm.

Oven Program: 40°C for 5 minutes, then ramp to 240°C at 10°C/min, hold for 5 minutes.

Carrier Gas: Helium, constant flow of 1.2 mL/min.

Headspace Sampler: Oven temperature 80°C, loop temperature 90°C, transfer line

temperature 100°C.

Mass Spectrometer: Scan mode from m/z 35 to 350.

Sample Preparation: A known amount of Estriol-d3 is weighed into a headspace vial and

dissolved in a suitable solvent (e.g., DMSO). The vial is sealed and heated in the headspace

sampler to allow volatile solvents to partition into the gas phase for injection into the GC-MS.

This analysis is critical to ensure that no harmful organic solvents from the synthesis process

remain in the final product.[6][7]

Visualizing Key Processes and Structures
Diagrams provide a clear and concise representation of complex information.
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Estriol-d3 Structure
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Click to download full resolution via product page

Chemical Structure of Estriol-d3

This technical guide serves as a comprehensive resource for understanding the critical

information presented in a Certificate of Analysis for Estriol-d3. By detailing the analytical

methodologies and presenting the data in a structured format, researchers and drug

development professionals can confidently assess the quality and suitability of this reference

standard for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15543763#certificate-of-analysis-for-estriol-d3-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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